Cas no 913181-73-4 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride
• CAS No: 913181-73-4
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• MDL: MFCD18802855
• CID: 1038249
• PubChem ID: 57445357
• Update Time: 2025-10-29

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride
• SCHEMBL1878102
• AB92509
• DTXSID30726524
• EN300-253956
• 913181-73-4
• AKOS016001610
• XJSYPYNMJNYOLJ-UHFFFAOYSA-N
• CS-0183258
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacidhydrochloride
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid--hydrogen chloride (1/1)
• 1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid;hydrochloride

• MDL： MFCD18802855
• Inchi： 1S/C8H6N2O2.ClH/c11-8(12)6-4-5-2-1-3-9-7(5)10-6;/h1-4H,(H,9,10)(H,11,12);1H
• InChI Key： XJSYPYNMJNYOLJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC2=CC=CN=C2N1)=O

Computed Properties

• Exact Mass: 198.02000
• Monoisotopic Mass: 198.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98000
• LogP: 2.06310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 913181-73-4, known as 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of the pyrrolopyridine family, which has been extensively studied for its potential applications in drug discovery and material science. The pyrrolo[2,3-b]pyridine core structure is particularly interesting due to its unique electronic properties and structural versatility.

Recent studies have highlighted the importance of 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions has shown promise in targeting specific biological pathways. This property makes it a valuable tool in the design of drugs for diseases such as cancer and neurodegenerative disorders.

The synthesis of 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride involves a multi-step process that typically begins with the preparation of the pyrrolopyridine skeleton. Advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the yield and purity of this compound. These techniques not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

In terms of pharmacological activity, 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride has demonstrated remarkable bioavailability and selectivity in preclinical models. Its ability to modulate key cellular processes, such as apoptosis and angiogenesis, underscores its potential as a lead compound in anticancer drug development. Furthermore, recent findings suggest that this compound may also exhibit anti-inflammatory properties, broadening its scope of application in medicinal chemistry.

The structural flexibility of 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride allows for extensive functionalization, enabling researchers to explore various analogs with improved pharmacokinetic profiles. By introducing substituents at specific positions on the pyrrolopyridine ring, scientists can tailor the compound's activity to target specific receptors or enzymes with higher precision. This approach has led to the discovery of several promising candidates in ongoing clinical trials.

From an environmental perspective, the synthesis and handling of 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride are conducted under strict safety protocols to minimize ecological impact. The compound's stability under standard storage conditions further enhances its suitability for both laboratory research and industrial applications.

In conclusion, 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride represents a significant advancement in the field of heterocyclic chemistry. Its unique properties and versatile applications position it as a key player in the development of innovative therapeutic agents and materials. As research continues to unfold, this compound is expected to contribute even more significantly to scientific progress and human health.